BENGHE Foundational & Exploratory

Check Availability & Pricing

triethylamine hydrobromide physical and
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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An In-depth Technical Guide to the Physical and Chemical Properties of Triethylamine
Hydrobromide

For Researchers, Scientists, and Drug Development Professionals
Introduction

Triethylamine hydrobromide (CeH1sN-HBr) is the hydrobromide salt of the tertiary amine,
triethylamine. It is a versatile organic compound widely utilized as a reagent and catalyst in a
multitude of chemical transformations.[1] This white to off-white crystalline solid holds a
significant position in organic synthesis, particularly in the preparation of pharmaceutical
intermediates and other fine chemicals.[1][2] Its ability to be formed through a straightforward
acid-base neutralization reaction, coupled with its solubility in various organic solvents, makes
it an attractive component in synthetic chemistry.[1][2] This guide provides a comprehensive
overview of the core physical and chemical properties of triethylamine hydrobromide,
detailed experimental protocols for its synthesis and purification, and visual representations of
key processes to aid researchers and professionals in its effective application.

Physical Properties

Triethylamine hydrobromide presents as a white to off-white crystalline powder or flakes.[2]
[3][4] It is a hygroscopic substance, meaning it readily absorbs moisture from the atmosphere,
and should therefore be stored in a well-sealed container.[2] The compound is generally stable
under normal storage and handling conditions.[3]
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The physical properties of triethylamine hydrobromide are summarized in the table below for
easy reference.

Property Value Source(s)
Molecular Formula CeH16BrN 516171181
Molecular Weight 182.1 g/mol [2]

White to off-white crystalline
Appearance [21[3114]
powder or flakes

Melting Point 246-248 °C [11[31[5]
Density 1.314 g/cm3 (at 20°C) [2][5]
- Soluble in water, alcohol, and
Solubility [21[3]
chloroform
Vapor Pressure 0 Pa (at 25°C) [2][5]
Flash Point >65 °C [2][3]

Chemical Properties and Reactivity

The chemical behavior of triethylamine hydrobromide is largely defined by its nature as an
amine salt. It is the product of the neutralization reaction between the weak base, triethylamine,
and the strong acid, hydrobromic acid (HBr).

Acid-Base Chemistry: The formation of triethylamine hydrobromide is a rapid acid-base
reaction.[1] The lone pair of electrons on the nitrogen atom of triethylamine acts as a proton
acceptor. The pKa of the parent amine, triethylamine, is approximately 10.75, indicating its
basicity.[9][10]

Stability and Incompatibilities: Triethylamine hydrobromide is stable under standard
conditions.[3][11] However, it is incompatible with strong oxidizing agents and strong bases.[11]
Reaction with strong bases will deprotonate the triethylammonium cation, regenerating the free
base, triethylamine.
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Role in Organic Synthesis: In the realm of organic synthesis, triethylamine hydrobromide
serves as a catalyst and reagent.[1] It is particularly useful in reactions where a mild acid
catalyst is required or where the in-situ generation of HBr is advantageous. For instance, it is
used in the preparation of dimethyl-alfa-diethylaminomaleate and
triphenylpropargylphosphonium bromide.[2] The conversion of water-insoluble drug molecules
containing amine groups into their salt forms, such as the hydrobromide, is a common strategy
in pharmaceutical chemistry to enhance their bioavailability.[1]

Experimental Protocols
Synthesis of Triethylamine Hydrobromide

The most common method for the synthesis of triethylamine hydrobromide is the direct
neutralization of triethylamine with hydrobromic acid.[1]

Methodology:

e Reactant Preparation: Equimolar amounts of triethylamine and a 48% aqueous solution of
hydrobromic acid are prepared.[1] Acetone is a commonly used solvent for this reaction.[1]

» Reaction: The triethylamine solution is cooled in an ice bath to a temperature between 0 and
5°C.[1] The hydrobromic acid solution is then added dropwise to the cooled triethylamine
solution with continuous stirring. Maintaining this low temperature is crucial to minimize side
reactions.[1]

o Crystallization: As the reaction proceeds, triethylamine hydrobromide precipitates out of
the acetone solution due to its lower solubility.[1] The mixture is typically stirred for a period
to ensure complete reaction and crystallization.

« Isolation: The precipitated solid is collected by filtration.

e Washing and Drying: The collected crystals are washed with cold, anhydrous acetone to
remove any residual unreacted starting materials or impurities.[1] The purified product is then
dried under a vacuum.[2]
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Synthesis of Triethylamine Hydrobromide
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Caption: Workflow for the synthesis of triethylamine hydrobromide.

Purification by Recrystallization

For obtaining high-purity triethylamine hydrobromide, recrystallization is a standard
procedure.[2]

Methodology:

o Dissolution: The crude triethylamine hydrobromide is dissolved in a minimal amount of a
suitable hot solvent, such as ethanol.[1][2]

o Cooling/Precipitation: The hot, saturated solution is then allowed to cool slowly. As the
solution cools, the solubility of triethylamine hydrobromide decreases, leading to the
formation of purer crystals. Alternatively, a less polar co-solvent like diethyl ether can be
added to the ethanol solution to induce precipitation.[1]

« |solation: The recrystallized product is collected by filtration.

e Drying: The purified crystals are dried to remove any residual solvent.
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Purification by Recrystallization
Crude Triethylamine
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Caption: General workflow for the purification of triethylamine hydrobromide.

Applications in Drug Development

The physicochemical properties of triethylamine hydrobromide make it a valuable tool in
drug development. Its primary role is often as a reagent or catalyst in the synthesis of active
pharmaceutical ingredients (APIs). Furthermore, the principle of converting a basic drug
molecule into a salt to improve its agueous solubility and stability is a cornerstone of
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pharmaceutical formulation.[1] While triethylamine itself might be part of a larger API, the
hydrobromide salt form illustrates this critical concept of enhancing bioavailability.[1]

Conclusion

Triethylamine hydrobromide is a compound with well-defined physical and chemical
properties that make it a staple in organic synthesis and relevant to the pharmaceutical
industry. Its straightforward synthesis, predictable reactivity as an amine salt, and utility as a
reagent underscore its importance. A thorough understanding of its properties, handling
requirements (notably its hygroscopic nature), and purification methods is essential for its
effective and safe use in research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [triethylamine hydrobromide physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225073#triethylamine-hydrobromide-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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